Cas no 175135-82-7 (3-Pyridinecarboxamide,2-[(4-chlorophenyl)thio]-)

• Product Name: 3-Pyridinecarboxamide,2-[(4-chlorophenyl)thio]-
• CAS No: 175135-82-7
• MF: C₁₂H₉ClN₂OS
• MW: 264.730660200119
• CID: 134380
• PubChem ID: 725071
• Update Time: 2025-04-19

3-Pyridinecarboxamide,2-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,2-[(4-chlorophenyl)thio]-
• 2-(4-chlorophenyl)sulfanylpyridine-3-carboxamide
• 2-[(4-chlorophenyl)thio]nicotinamide
• HMS546L08
• 2-(4-CHLOROPHENYLTHIO)PYRIDINE-3-CARBOXAMIDE
• MLS000699637
• DTXSID30352382
• 175135-82-7
• CHEMBL1459710
• Oprea1_769785
• FT-0610812
• AKOS015912080
• AI-204/31703025
• HMS2605K14
• Maybridge1_001834
• 2-[(4-chlorophenyl)sulfanyl]nicotinamide
• SMR000226631
• W-206101
• MFCD00052122

• Inchi： 1S/C12H9ClN2OS/c13-8-3-5-9(6-4-8)17-12-10(11(14)16)2-1-7-15-12/h1-7H,(H2,14,16)
• InChI Key： QLLYWFCCGPTQGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C(C(N)=O)=CC=CN=1

Computed Properties

• Exact Mass: 264.01200
• Monoisotopic Mass: 264.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.42
• Melting Point: 209 °C
• Boiling Point: 475°Cat760mmHg
• Flash Point: 475°Cat760mmHg
• Refractive Index: 1.685
• PSA: 81.28000
• LogP: 3.68540